Cas no 84569-93-7 ((2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate)

(2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate structure
84569-93-7 structure
Product name:(2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate
CAS No:84569-93-7
MF:C8H13O3Cl
MW:192.64
CID:2844882
PubChem ID:13635470

(2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate Chemical and Physical Properties

Names and Identifiers

    • 84569-93-7
    • DTXSID30545550
    • (2S)-1-Chloro-3,3-dimethyl-1-oxobutan-2-yl acetate
    • Inchi: InChI=1S/C8H13ClO3/c1-5(10)12-6(7(9)11)8(2,3)4/h6H,1-4H3/t6-/m1/s1
    • InChI Key: OQCMUCHQNCLMKA-ZCFIWIBFSA-N

Computed Properties

  • Exact Mass: 192.0553220Da
  • Monoisotopic Mass: 192.0553220Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų
  • XLogP3: 2.5

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